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For Researchers, Scientists, and Drug Development Professionals

Abstract

4-HO-DPHP, with the IUPAC name (4-hydroxyphenyl) phenyl hydrogen phosphate and CAS
number 114527-61-6, is a molecule of growing interest in biomedical research.[1] This
technical guide provides a comprehensive overview of its chemical identity, and synthesizes
the currently available information regarding its potential biological activities. While specific
experimental data on 4-HO-DPHP is limited in publicly accessible literature, this document
outlines generalizable experimental protocols for investigating its hypothesized anticancer
properties and for its analysis as a metabolite of organophosphate esters.

Chemical and Physical Properties

4-HO-DPHP is a phosphate ester. A summary of its key chemical identifiers and properties is
provided below.
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Property Value Source

CAS Number 114527-61-6 PubChem[1]

4-hydroxyphenyl) phenyl
IUPAC Name (4-hy yphenyl) pheny PubChem[1]
hydrogen phosphate

Molecular Formula C12H110sP PubChem[1]

Molecular Weight 266.19 g/mol PubChem[1]

4-Hydroxyphenyl Phenyl
Hydrogen Phosphate, 4-

Synonyms ) PubChem
Hydroxyphenyl Diphenyl

Phosphate

Potential Biological Activity and Signaling Pathways

While direct and extensive research on the specific biological activities of 4-HO-DPHP is not
widely published, preliminary information suggests potential roles in oncology and toxicology.

Hypothesized Anticancer Activity

Some sources suggest that 4-HO-DPHP may possess anticancer properties, potentially acting
as a kinase inhibitor and inducing apoptosis in cancer cells. The general mechanism for kinase
inhibitor-induced apoptosis often involves the following signaling cascade:
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Caption: Hypothesized kinase inhibition pathway of 4-HO-DPHP.

Metabolite of Organophosphate Esters
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4-HO-DPHP has been identified as a metabolite of certain organophosphate esters, which are
widely used as flame retardants and plasticizers. The study of such metabolites is crucial for
understanding the toxicology and exposure pathways of the parent compounds.

Experimental Protocols

The following sections detail generalized experimental protocols that can be adapted for the
investigation of 4-HO-DPHP.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol outlines a method to assess the inhibitory effect of 4-HO-DPHP on a specific
kinase of interest.

Materials:

e Recombinant human kinase

o Kinase-specific substrate

e ATP (Adenosine 5'-triphosphate)

e 4-HO-DPHP (test compound)

o Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgClz, 0.1 mg/mL BSA)
o ADP-Glo™ Kinase Assay Kit (Promega)

o White, opaque 384-well microplates

o Plate reader with luminescence detection capabilities

Procedure:

o Compound Preparation: Prepare a stock solution of 4-HO-DPHP in a suitable solvent (e.g.,
DMSO). Create a serial dilution of the compound to test a range of concentrations.

o Kinase Reaction Setup:
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o Add diluted test compound or control (DMSO vehicle) to the wells of a 384-well plate.
o Add a solution containing the kinase and its substrate in kinase buffer.

o Initiate the reaction by adding ATP solution. The final ATP concentration should be at or
near the Km for the enzyme.

 Incubation: Incubate the reaction plate at room temperature for a predetermined time (e.g.,
60 minutes).

e Termination and ADP Detection:
o Add ADP-Glo™ Reagent to stop the kinase reaction and deplete any remaining ATP.
o Incubate at room temperature for 40 minutes.

e Luminescence Generation: Add Kinase Detection Reagent to convert ADP to ATP and
generate a luminescent signal. Incubate for 30 minutes.

o Data Acquisition: Measure the luminescence of each well using a plate reader.

» Data Analysis: Calculate the percentage of kinase inhibition for each compound
concentration relative to the control. Determine the I1Cso value.

Apoptosis Induction Assay (Flow Cytometry)

This protocol describes how to evaluate the ability of 4-HO-DPHP to induce apoptosis in a
cancer cell line.

Materials:

Cancer cell line of interest

Cell culture medium and supplements

4-HO-DPHP

Annexin V-FITC Apoptosis Detection Kit
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e Propidium lodide (PI)
e Flow cytometer
Procedure:
e Cell Culture and Treatment:
o Culture cancer cells to a suitable confluency.

o Treat the cells with varying concentrations of 4-HO-DPHP for different time points (e.qg.,
24, 48, 72 hours). Include an untreated control.

e Cell Harvesting and Staining:

o Harvest the cells by trypsinization and wash with cold PBS.

o Resuspend the cells in Annexin V binding buffer.

o Add Annexin V-FITC and PI to the cell suspension and incubate in the dark.
e Flow Cytometry Analysis:

o Analyze the stained cells using a flow cytometer.

o Quantify the percentage of cells in different populations: viable (Annexin V- and PI-), early
apoptotic (Annexin V+ and PI-), late apoptotic/necrotic (Annexin V+ and PI+), and necrotic
(Annexin V- and PI+).

Quantification of 4-HO-DPHP in Biological Samples (LC-
MS/MS)

This protocol provides a general framework for the analysis of 4-HO-DPHP in biological
matrices like plasma or urine.

Materials:

 Biological matrix (e.g., plasma, urine)
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4-HO-DPHP analytical standard

Internal standard (e.g., a stable isotope-labeled analog)

Solvents for extraction and mobile phase (e.g., acetonitrile, methanol, formic acid)

Solid-phase extraction (SPE) cartridges or liquid-liquid extraction reagents

LC-MS/MS system

Procedure:

e Sample Preparation:

o Spike the biological sample with the internal standard.

o Perform sample clean-up and extraction using either SPE or liquid-liquid extraction to
remove interfering matrix components.

o Evaporate the extract to dryness and reconstitute in the initial mobile phase.
e LC-MS/MS Analysis:
o Inject the reconstituted sample into the LC-MS/MS system.

o Separate the analyte from other components using a suitable C18 column and a gradient
elution program.

o Detect and quantify 4-HO-DPHP using tandem mass spectrometry in multiple reaction
monitoring (MRM) mode.

o Data Analysis:
o Construct a calibration curve using the analytical standards.

o Determine the concentration of 4-HO-DPHP in the biological samples by comparing the
peak area ratio of the analyte to the internal standard against the calibration curve.
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Caption: General experimental workflow for 4-HO-DPHP research.

Conclusion

4-HO-DPHP is an emerging compound with potential applications in cancer research and as a
biomarker for organophosphate ester exposure. The information presented in this guide,
including its chemical properties and generalized experimental protocols, is intended to serve
as a foundational resource for scientists and researchers. Further dedicated studies are
necessary to fully elucidate the specific biological mechanisms of action, signaling pathways,
and toxicological profile of 4-HO-DPHP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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